1-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]ethanone

Specification

• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 3-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]sulfanyl-1,3,4,5-tetrahydro-1-benzazepin-2-one
• Standard InChI: InChI=1S/C19H24N2O4S/c22-17(21-9-7-19(8-10-21)24-11-12-25-19)13-26-16-6-5-14-3-1-2-4-15(14)20-18(16)23/h1-4,16H,5-13H2,(H,20,23)
• Standard InChI Key: AIIKCLIXKZMUHD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC(=O)C1SCC(=O)N3CCC4(CC3)OCCO4

Introduction

1-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]ethanone is a complex organic molecule featuring a unique spirocyclic structure. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development. It is classified under various categories in chemical databases, including PubChem and Sigma-Aldrich, which provide detailed information about its structure, properties, and potential uses.

Synthesis

The synthesis of 1-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]ethanone typically involves multi-step organic reactions. Each step requires careful optimization of reaction conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.

Potential Applications

This compound has potential applications in medicinal chemistry as a lead compound for developing novel therapeutics targeting neurological disorders. Its structural similarity to known pharmacophores suggests it may act as an antagonist or modulator at specific receptors involved in neurological processes. The benzazepine structure is known to affect dopaminergic pathways, which could be crucial for its mechanism of action.

Mechanism of Action

The mechanism of action for this compound is not fully elucidated but may involve interactions with neurotransmitter systems. Data from similar compounds suggest potential roles as antagonists or modulators at specific receptors involved in neurological processes.

Research Findings and Future Directions

Research on this compound is ongoing, with a focus on modifying its structure to enhance pharmacological properties. The presence of multiple functional groups allows for various chemical modifications, which are crucial for optimizing its biological activity. Future studies should aim to elucidate its precise mechanism of action and explore its potential as a scaffold for synthesizing derivatives with enhanced biological activity.